Cas no 1155072-35-7 (1-(2,2,2-Trifluoroethyl)-1H-pyrrole-2-carboxylic acid)

• Product Name: 1-(2,2,2-Trifluoroethyl)-1H-pyrrole-2-carboxylic acid
• CAS No: 1155072-35-7
• MF: C₇H₆F₃NO₂
• MW: 193.123252391815
• CID: 5043112
• Update Time: 2025-10-13

1-(2,2,2-Trifluoroethyl)-1H-pyrrole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2,2,2-trifluoroethyl)-1H-pyrrole-2-carboxylic acid
• 1-(2,2,2-trifluoroethyl)pyrrole-2-carboxylic acid
• 1-(2,2,2-Trifluoroethyl)-1H-pyrrole-2-carboxylic acid

• Inchi： 1S/C7H6F3NO2/c8-7(9,10)4-11-3-1-2-5(11)6(12)13/h1-3H,4H2,(H,12,13)
• InChI Key： JNGXGGNMWZFPHF-UHFFFAOYSA-N
• SMILES： FC(CN1C=CC=C1C(=O)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 204
• XLogP3: 1.6
• Topological Polar Surface Area: 42.2

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 258.6±40.0 °C at 760 mmHg
• Flash Point: 110.2±27.3 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

1-(2,2,2-Trifluoroethyl)-1H-pyrrole-2-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-(2,2,2-Trifluoroethyl)-1H-pyrrole-2-carboxylic acid

Recent Advances in the Study of 1-(2,2,2-Trifluoroethyl)-1H-pyrrole-2-carboxylic acid (CAS: 1155072-35-7)

The compound 1-(2,2,2-Trifluoroethyl)-1H-pyrrole-2-carboxylic acid (CAS: 1155072-35-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic carboxylic acid derivative, characterized by its trifluoroethyl substituent, has shown promising potential in various therapeutic applications, particularly in the development of novel enzyme inhibitors and bioactive molecules. Recent studies have explored its synthetic pathways, physicochemical properties, and biological activities, shedding light on its mechanism of action and therapeutic relevance.

One of the key areas of research involving this compound is its role as a building block in medicinal chemistry. The trifluoroethyl group is known to enhance metabolic stability and bioavailability, making it a valuable moiety in drug design. Recent synthetic methodologies have focused on optimizing the yield and purity of 1-(2,2,2-Trifluoroethyl)-1H-pyrrole-2-carboxylic acid, with particular emphasis on green chemistry approaches to reduce environmental impact. For instance, a 2023 study published in the *Journal of Medicinal Chemistry* demonstrated a novel catalytic system that improved the efficiency of its synthesis while minimizing waste generation.

In addition to its synthetic utility, this compound has been investigated for its pharmacological properties. Preliminary in vitro studies have revealed its potential as an inhibitor of specific enzymes involved in inflammatory pathways. A 2022 study in *Bioorganic & Medicinal Chemistry Letters* reported that derivatives of 1-(2,2,2-Trifluoroethyl)-1H-pyrrole-2-carboxylic acid exhibited selective inhibition of cyclooxygenase-2 (COX-2), a key enzyme in prostaglandin synthesis. These findings suggest its potential application in the development of anti-inflammatory agents with reduced side effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

Further research has explored the compound's interactions with biological targets at the molecular level. Computational docking studies and X-ray crystallography have provided insights into its binding modes, highlighting the importance of the trifluoroethyl group in stabilizing ligand-receptor interactions. These structural insights are invaluable for the rational design of next-generation therapeutics. For example, a 2023 preprint on *ChemRxiv* detailed how modifications to the pyrrole ring could enhance binding affinity while maintaining selectivity, opening new avenues for drug discovery.

Despite these advancements, challenges remain in translating these findings into clinical applications. Issues such as solubility, pharmacokinetics, and toxicity profiles need to be addressed in future studies. However, the growing body of research on 1-(2,2,2-Trifluoroethyl)-1H-pyrrole-2-carboxylic acid underscores its potential as a versatile scaffold in drug development. Continued exploration of its chemical and biological properties is expected to yield further breakthroughs, particularly in targeted therapies for chronic inflammatory diseases and beyond.